Cas no 898755-37-8 (2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone)

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 2,6-dimethylphenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The dichloro and dimethyl substitutions enhance steric and electronic properties, facilitating selective transformations in complex synthesis. Its high purity and well-defined molecular architecture ensure consistent performance in coupling reactions, carbonyl chemistry, and other functional group manipulations. The compound is typically handled under controlled conditions due to its reactivity, and its stability under inert atmospheres allows for reliable storage and use in research and industrial applications.
2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone structure
898755-37-8 structure
Product Name:2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
CAS No:898755-37-8
MF:C17H16Cl2O
MW:307.214343070984
CID:871523
PubChem ID:24726424
Update Time:2025-10-12

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-dichlorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
    • 2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
    • 898755-37-8
    • DTXSID50644817
    • MFCD08064145
    • AKOS016022315
    • MDL: MFCD08064145
    • Inchi: 1S/C17H16Cl2O/c1-11-5-3-6-12(2)13(11)9-10-16(20)17-14(18)7-4-8-15(17)19/h3-8H,9-10H2,1-2H3
    • InChI Key: OPMUXZHSWXOLEI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(CCC1C(C)=CC=CC=1C)=O)Cl

Computed Properties

  • Exact Mass: 306.0578205g/mol
  • Monoisotopic Mass: 306.0578205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 403.3°C at 760 mmHg
  • Flash Point: 170.5°C
  • Refractive Index: 1.58

2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2',6'-dichloro-3-(2,6-dimethylphenyl)propiophenone
898755-37-8 97%
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£1013.00 2022-03-01
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2',6'-dichloro-3-(2,6-dimethylphenyl)propiophenone
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A2B Chem LLC
AD12058-1g
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A2B Chem LLC
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A2B Chem LLC
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2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone
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abcr
AB366590-1g
2',6'-Dichloro-3-(2,6-dimethylphenyl)propiophenone, 97%; .
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